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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B047073

Carbomer 934, a polyacrylic acid polymer, is a common excipient in the pharmaceutical
industry. While generally considered to have a low hazard profile, proper handling and the use
of appropriate personal protective equipment (PPE) are crucial to ensure a safe laboratory
environment. This guide provides essential, step-by-step procedures for the safe handling,
storage, and disposal of Carbomer 934.

Personal Protective Equipment (PPE)

When handling Carbomer 934 powder, it is imperative to use the following personal protective
equipment to minimize exposure and ensure personal safety.

Eye and Face Protection:

o Wear safety glasses with side shields or chemical safety goggles to protect against airborne
dust particles.[1][2]

Skin Protection:

o Gloves: Chemically resistant gloves are recommended to prevent skin contact.[1] The
specific glove material should be selected based on the potential for contact with other
chemicals used in the formulation.

o Lab Coat/Protective Clothing: A long-sleeved lab coat or other protective clothing should be
worn to prevent skin exposure.[1][2] Routinely wash work clothing to remove any
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contaminants.[1]

Respiratory Protection:

In well-ventilated areas, respiratory protection may not be required. However, if dust is
generated or ventilation is insufficient, a NIOSH-approved respirator appropriate for dusts
should be used.[2][3] A respiratory protection program that meets OSHA's 29 CFR 1910.134
and ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever
workplace conditions warrant respirator use.[2]

Safe Handling and Storage

Ventilation: Ensure adequate ventilation in areas where Carbomer 934 is handled and
stored to minimize dust accumulation.[1]

Static Electricity: To prevent dust explosions, ground containers and transfer equipment to
eliminate static electric sparks.[1] Carbomer 934 has been evaluated as a risk for dust
explosion (Dust Explosion Class ST1).[1]

Storage Conditions: Store in a cool, dry, and well-ventilated place in tightly closed containers.
[3][4] Carbomer is a hygroscopic substance, meaning it absorbs moisture from the air.[2]

Incompatible Materials: Avoid contact with strong bases (e.g., ammonia, sodium hydroxide),
strong acids, and high concentrations of electrolytes, as this can cause discoloration and
incompatibility.[4]

Spill and Disposal Plan

In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

Spill Cleanup:

Avoid Dust Generation: Do not use dry sweeping methods that can create airborne dust.[1]

Containment: Use a wet sweeping compound or water to dampen the spilled material.[1]
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o Collection: Carefully sweep the dampened material into a clearly labeled container for
chemical waste.[1] A special dust vacuum cleaner with a particle filter can also be used.[1]

o Decontamination: Wash the spill area with detergent and water.[1] Be aware that the material
is slippery when wet.[1]

Disposal:

o All waste, including contaminated PPE and spill cleanup materials, must be disposed of in
accordance with applicable Federal, State/Provincial, and Local regulations.[1][2]

o Empty containers may retain product residue and should be handled with the same
precautions.[1]

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] If contact lenses are present, remove
them if it is easy to do so.[1] Seek medical attention.[1][2]

o Skin Contact: Wash the affected area with soap and water.[1] If skin irritation occurs, seek
medical attention.[1]

 Ingestion: Do not induce vomiting.[5] Rinse mouth with water and seek medical attention.[6]

« Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, provide oxygen.[2]
Seek medical attention if symptoms persist.[2]

: _

Parameter Value Reference
pH (1% Water) 25-3.0 [1]
Autoignition Temperature Approximately 480 °C [1]
. Decomposes at 260°C after 30
Decomposition Temperature ) [4]
minutes
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Operational Workflow for Carbomer 934 Spill

The following diagram outlines the step-by-step procedure for safely managing a Carbomer
934 spill.
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Caption: Workflow for handling a Carbomer 934 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for Carbomer
934]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b047073#personal-protective-equipment-for-handling-
carbomer-934]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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